Cas no 2229632-71-5 (1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine)

1-(1,1-Difluoroethyl)-2,2-difluorocyclopropylmethanamine is a fluorinated cyclopropylamine derivative characterized by its unique structural features, including a difluorinated cyclopropane ring and a difluoroethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to the enhanced stability and bioavailability imparted by its fluorine atoms. The presence of multiple fluorine substituents may also influence its lipophilicity and metabolic resistance, making it a potential candidate for drug discovery or crop protection applications. Its precise reactivity and physicochemical properties depend on the specific configuration and substitution pattern, warranting further investigation for tailored synthetic or biological uses.
1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine structure
2229632-71-5 structure
Product Name:1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine
CAS No:2229632-71-5
MF:C6H9F4N
MW:171.135975599289
CID:5853439
PubChem ID:165841940
Update Time:2025-08-04

1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine
    • EN300-1944664
    • [1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
    • 2229632-71-5
    • Inchi: 1S/C6H9F4N/c1-4(7,8)5(3-11)2-6(5,9)10/h2-3,11H2,1H3
    • InChI Key: CMXUINWNKUSDCC-UHFFFAOYSA-N
    • SMILES: FC1(CC1(CN)C(C)(F)F)F

Computed Properties

  • Exact Mass: 171.06711194g/mol
  • Monoisotopic Mass: 171.06711194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1944664-0.05g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
0.05g
$1584.0 2023-09-17
Enamine
EN300-1944664-0.1g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
0.1g
$1660.0 2023-09-17
Enamine
EN300-1944664-0.25g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
0.25g
$1735.0 2023-09-17
Enamine
EN300-1944664-0.5g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
0.5g
$1811.0 2023-09-17
Enamine
EN300-1944664-1.0g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
1g
$1887.0 2023-05-31
Enamine
EN300-1944664-2.5g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
2.5g
$3696.0 2023-09-17
Enamine
EN300-1944664-5.0g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
5g
$5470.0 2023-05-31
Enamine
EN300-1944664-10.0g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
10g
$8110.0 2023-05-31
Enamine
EN300-1944664-1g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
1g
$1887.0 2023-09-17
Enamine
EN300-1944664-5g
[1-(1,1-difluoroethyl)-2,2-difluorocyclopropyl]methanamine
2229632-71-5
5g
$5470.0 2023-09-17

Additional information on 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine

1-(1,1-Difluoroethyl)-2,2-Difluorocyclopropylmethanamine: A Comprehensive Overview

1-(1,1-Difluoroethyl)-2,2-Difluorocyclopropylmethanamine, also known by its CAS registry number CAS No 2229632-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a cyclopropane ring substituted with fluorine atoms and an ethyl group containing additional fluorine substituents, making it a promising candidate for various chemical and biological studies.

The structural complexity of 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine lies in its cyclopropane core, which is known for its strained geometry and reactivity. The presence of multiple fluorine atoms introduces unique electronic properties, enhancing the compound's stability and bioavailability. Recent studies have highlighted the potential of such fluorinated compounds in modulating receptor interactions and enzyme activities, making them valuable tools in medicinal chemistry.

One of the most notable aspects of CAS No 2229632-71-5 is its synthesis methodology. Researchers have developed efficient routes to construct this compound, leveraging advanced techniques such as Suzuki coupling and palladium-catalyzed cross-couplings. These methods not only ensure high yields but also pave the way for further functionalization of the molecule to explore its diverse applications.

In terms of pharmacological activity, 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets has been investigated using computational modeling and in vitro assays. Recent findings suggest that the compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes and disease states.

The fluorinated substituents on the cyclopropane ring play a crucial role in modulating the compound's pharmacokinetic properties. Fluorine's electronegativity enhances lipophilicity without significantly increasing molecular weight, making it an attractive feature for drug design. Moreover, the presence of fluorine atoms can also improve metabolic stability, reducing the likelihood of rapid elimination from the body.

From an environmental standpoint, the synthesis and application of CAS No 2229632-71-5 have been approached with sustainability in mind. Researchers are exploring green chemistry principles to minimize waste and energy consumption during production. This aligns with global efforts to develop eco-friendly chemical processes while maintaining high standards of safety and efficacy.

In conclusion, 1-(1,1-difluoroethyl)-2,2-difluorocyclopropylmethanamine, or CAS No 2229632-71-5, represents a cutting-edge compound with vast potential in both academic research and industrial applications. Its unique structure, coupled with advanced synthetic methods and promising pharmacological profiles, positions it as a key player in the ongoing quest for innovative therapeutic solutions.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.